Cas no 41079-73-6 (2,3,7,8-Tetramethoxythianthrene)

• Product Name: 2,3,7,8-Tetramethoxythianthrene
• CAS No: 41079-73-6
• MF: C₁₆H₁₆O₄S₂
• MW: 336.425842285156
• CID: 2712787
• PubChem ID: 148406
• Update Time: 2025-04-21

2,3,7,8-Tetramethoxythianthrene Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1201869
• 41079-73-6
• Thianthrene, 2,3,7,8-tetramethoxy-
• 69098-56-2
• AKOS004903566
• 2,3,7,8-Tetramethoxythianthrene
• DTXSID40961429

• MDL： MFCD00096298
• Inchi： 1S/C16H16O4S2/c1-17-9-5-13-14(6-10(9)18-2)22-16-8-12(20-4)11(19-3)7-15(16)21-13/h5-8H,1-4H3
• InChI Key： JAEJQQGDBQVUAP-UHFFFAOYSA-N
• SMILES： S1C2C=C(C(=CC=2SC2C=C(C(=CC1=2)OC)OC)OC)OC

Computed Properties

• Exact Mass: 336.04900133Da
• Monoisotopic Mass: 336.04900133Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 87.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodithiins Thianthrenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodithiins 1,4-benzodithiins Thianthrenes